Cas no 478077-67-7 (3-(2-{[(2,4-dichlorophenyl)methyl]sulfanyl}pyrimidin-4-yl)-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one)

• Product Name: 3-(2-{[(2,4-dichlorophenyl)methyl]sulfanyl}pyrimidin-4-yl)-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
• CAS No: 478077-67-7
• MF: C₂₂H₁₆Cl₂N₄OS
• MW: 455.359641075134
• CID: 5716094
• PubChem ID: 1484998
• Update Time: 2023-10-15

3-(2-{[(2,4-dichlorophenyl)methyl]sulfanyl}pyrimidin-4-yl)-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-[(2,4-dichlorophenyl)methylsulfanyl]pyrimidin-4-yl]-1-(4-methylphenyl)pyridazin-4-one
• AKOS005101149
• 3-{2-[(2,4-dichlorobenzyl)sulfanyl]-4-pyrimidinyl}-1-(4-methylphenyl)-4(1H)-pyridazinone
• 7P-656S
• Oprea1_179572
• 478077-67-7
• 3-(2-{[(2,4-dichlorophenyl)methyl]sulfanyl}pyrimidin-4-yl)-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
• 3-(2-[(2,4-DICHLOROBENZYL)SULFANYL]-4-PYRIMIDINYL)-1-(4-METHYLPHENYL)-4(1H)-PYRIDAZINONE
• 4(1H)-Pyridazinone, 3-[2-[[(2,4-dichlorophenyl)methyl]thio]-4-pyrimidinyl]-1-(4-methylphenyl)-

• Inchi： 1S/C22H16Cl2N4OS/c1-14-2-6-17(7-3-14)28-11-9-20(29)21(27-28)19-8-10-25-22(26-19)30-13-15-4-5-16(23)12-18(15)24/h2-12H,13H2,1H3
• InChI Key： BMIFVURJWVUCRH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1=NC=CC(C2C(C=CN(C3C=CC(C)=CC=3)N=2)=O)=N1)Cl

Computed Properties

• Exact Mass: 454.0421877g/mol
• Monoisotopic Mass: 454.0421877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 635.0±65.0 °C(Predicted)
• pka: -0.59±0.50(Predicted)